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Compound of Interest

Compound Name: N-Acetyl-D-glutamine

Cat. No.: B3323186 Get Quote

Essential Safety and Handling Protocols for Laboratory Professionals

This guide provides crucial safety and logistical information for the handling, storage, and

disposal of N-Acetyl-D-glutamine, ensuring the well-being of researchers and the integrity of

experimental outcomes. While some safety data sheets (SDS) classify N-Acetyl-D-glutamine
as not hazardous, others suggest it may cause skin, eye, and respiratory irritation.[1][2]

Therefore, a cautious approach utilizing standard laboratory personal protective equipment

(PPE) is recommended.

Physicochemical and Toxicological Data
Limited quantitative toxicological data is available for N-Acetyl-D-glutamine. The following

table summarizes its known physical and chemical properties.
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Property Data

Molecular Formula C7H12N2O4

Molecular Weight 188.2 g/mol

Appearance White solid/powder

Solubility Soluble in water

Melting Point Not available

Boiling Point Not available

Flash Point Not available

Auto-ignition Temperature Not available

Acute Toxicity (Oral LD50) No data available[3]

Skin Corrosion/Irritation No data available[3]

Eye Damage/Irritation No data available[3]

Carcinogenicity Not listed by IARC, NTP, or OSHA[1]

Personal Protective Equipment (PPE) and
Engineering Controls
A systematic approach to PPE selection is critical for minimizing exposure. The following

diagram outlines the decision-making process for appropriate PPE selection.
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Start: Assess Task

Weighing or Handling Powder?

Working with Solution?

No

Required PPE:
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

- N95 Respirator (if dust is generated)

Yes

End: Proceed with Task

No

Required PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Yes

Use in a well-ventilated area.
A laboratory fume hood is recommended for handling powders.

Click to download full resolution via product page

Caption: PPE Selection Workflow for N-Acetyl-D-glutamine.

Recommended Personal Protective Equipment:
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[3] Standard safety glasses are also an option.[4]

Skin Protection: Wear a lab coat and appropriate protective gloves, such as nitrile gloves.[5]

[6] Always inspect gloves before use and use a proper removal technique to avoid skin

contact.[6]
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Respiratory Protection: If handling the powder form and dust may be generated, use a

NIOSH-approved N95 respirator or equivalent.[4] In cases of insufficient ventilation, suitable

respiratory equipment should be worn.[4]

Engineering Controls:
Ventilation: Always handle N-Acetyl-D-glutamine in a well-ventilated area.[7] For

procedures that may generate dust, such as weighing, a laboratory fume hood or other local

exhaust ventilation is recommended.[3][4]

Safety Stations: Ensure that safety showers and eyewash stations are readily accessible.

Operational and Disposal Plans
Safe Handling Procedures:

Avoid Contact: Prevent contact with skin, eyes, and clothing.[7][8]

Minimize Dust: Avoid the formation and inhalation of dust.[5][6]

Hygiene: Wash hands thoroughly after handling the substance.[7][8] Do not eat, drink, or

smoke in the laboratory.

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place.[3][4] Some suppliers recommend refrigeration at -20°C.[6][7]

First Aid Measures:
In the event of exposure, follow these steps and seek medical attention.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.oxfordlabchem.com/msds/(A-00244-130)%20N-ACETYL%20D-GLUCOSAMINE.pdf
https://www.oxfordlabchem.com/msds/(A-00244-130)%20N-ACETYL%20D-GLUCOSAMINE.pdf
https://www.benchchem.com/product/b3323186?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJod3drM2lrbDFxbjl5bmZnOW9iaXYwMWhkZHkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLMjg1Xzc1MTItMTctNl9OLUFjZXR5bC1ELWdsdWNvc2FtaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSzI4NV83NTEyLTE3LTZfTi1BY2V0eWwtRC1nbHVjb3NhbWluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8dc2644d0f92efc8bbfeda374db054b5df2fb06d/MetaSci_MSIK285_7512-17-6_N-Acetyl-D-glucosamine.pdf
https://www.cleanchemlab.com/product-mads-view.php?url=N-Acetyl-D-Glutamine
https://www.oxfordlabchem.com/msds/(A-00244-130)%20N-ACETYL%20D-GLUCOSAMINE.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJod3drM2lrbDFxbjl5bmZnOW9iaXYwMWhkZHkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLMjg1Xzc1MTItMTctNl9OLUFjZXR5bC1ELWdsdWNvc2FtaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSzI4NV83NTEyLTE3LTZfTi1BY2V0eWwtRC1nbHVjb3NhbWluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8dc2644d0f92efc8bbfeda374db054b5df2fb06d/MetaSci_MSIK285_7512-17-6_N-Acetyl-D-glucosamine.pdf
https://www.tcichemicals.com/BE/en/sds/A0092_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1304718&productDescription=N-ACETYL-D-GLUCOSAMINE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_949667545_N-Acetyl-D-Glucosamine-CASNO-7512-17-6-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJod3drM2lrbDFxbjl5bmZnOW9iaXYwMWhkZHkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLMjg1Xzc1MTItMTctNl9OLUFjZXR5bC1ELWdsdWNvc2FtaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSzI4NV83NTEyLTE3LTZfTi1BY2V0eWwtRC1nbHVjb3NhbWluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8dc2644d0f92efc8bbfeda374db054b5df2fb06d/MetaSci_MSIK285_7512-17-6_N-Acetyl-D-glucosamine.pdf
https://www.tcichemicals.com/BE/en/sds/A0092_EU_6N.pdf
https://www.cleanchemlab.com/product-mads-view.php?url=N-Acetyl-D-Glutamine
https://www.oxfordlabchem.com/msds/(A-00244-130)%20N-ACETYL%20D-GLUCOSAMINE.pdf
https://www.cdhfinechemical.com/images/product/msds/130_949667545_N-Acetyl-D-Glucosamine-CASNO-7512-17-6-MSDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJod3drM2lrbDFxbjl5bmZnOW9iaXYwMWhkZHkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLMjg1Xzc1MTItMTctNl9OLUFjZXR5bC1ELWdsdWNvc2FtaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJSzI4NV83NTEyLTE3LTZfTi1BY2V0eWwtRC1nbHVjb3NhbWluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--8dc2644d0f92efc8bbfeda374db054b5df2fb06d/MetaSci_MSIK285_7512-17-6_N-Acetyl-D-glucosamine.pdf
https://www.cleanchemlab.com/product-mads-view.php?url=N-Acetyl-D-Glutamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3323186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[3][7]

Skin Contact

Immediately remove contaminated clothing.[7]

Wash the affected area with soap and plenty of

water.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[3][5]

[7]

Ingestion

Do NOT induce vomiting.[7] Rinse the mouth

with water and then drink plenty of water.[3][5][6]

Never give anything by mouth to an

unconscious person.[3][7]

Spill Response Protocol:
In the event of a spill, follow the workflow below.
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Spill Occurs

Evacuate and secure the area

Don appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

- Respirator (for powder)

Contain the spill. Prevent entry into drains.

Clean up the spill

For solid spills:
- Gently sweep or vacuum up the material.

- Avoid generating dust.

Solid

For liquid spills:
- Absorb with inert material.

Liquid

Place spilled material in a sealed, labeled container for disposal.

Decontaminate the area and all equipment used for cleanup.

Report the incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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